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Introduction

Fisogatinib (BLU-554) is a potent and highly selective oral inhibitor of Fibroblast Growth
Factor Receptor 4 (FGFR4).[1][2][3] The FGF19-FGFR4 signaling pathway is a known driver in
a subset of hepatocellular carcinoma (HCC), making Fisogatinib a promising therapeutic
agent.[4][5][6] These application notes provide detailed protocols for key in vitro assays to
characterize the activity of Fisogatinib, including its kinase inhibitory potency, effects on
cancer cell proliferation, and its mechanism of action on intracellular signaling pathways.
Additionally, protocols to study mechanisms of resistance are discussed.

Data Presentation
Table 1: Ki hibi  Ei inil

Target Kinase Assay Type IC50 (nM) Reference
FGFR4 Cell-free 5 [1]12]
FGFR1 Cell-free 624-2203 [2]

FGFR2 Cell-free 624-2203 [2]

FGFR3 Cell-free 624-2203 [2]
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Table 2: Cellular Activity of Fisogatinib in FGFR4-
dependent CancerCells

. Cancer . Fisogatinib
Cell Line Assay Endpoint Reference
Type IC50
Ba/F3-TEL- o . N
Pro-B Proliferation Viability Sensitive [4]
FGFR4
Hepatocellula ] ) o N
Hep3B ) Proliferation Viability Sensitive [7]
r Carcinoma
Ba/F3-TEL- .
] ] o Resistant
FGFR4 Pro-B Proliferation Viability [4]
(>300-fold)
V550M
Ba/F3-TEL- _
. _ o Resistant
FGFR4 Pro-B Proliferation Viability [4]
(>300-fold)
C552S

Signaling Pathway and Experimental Workflow
Diagrams
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Caption: FGF19-FGFR4 Signaling Pathway and Fisogatinib Inhibition.
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Caption: Workflow for Cell Proliferation (IC50) Assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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